Cas no 28082-85-1 (2(1H)-Quinoxalinone,3,7-dimethyl-)

• Product Name: 2(1H)-Quinoxalinone,3,7-dimethyl-
• CAS No: 28082-85-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 251749
• PubChem ID: 21796423
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3,7-dimethyl-
• 3,7-dimethyl-2-quinoxalone
• AKOS006333589
• SCHEMBL14764938
• 3,7-dimethyl-1,2-dihydroquinoxalin-2-one
• 28082-85-1
• 3,7-Dimethylquinoxalin-2(1H)-one

• Inchi： 1S/C10H10N2O/c1-6-3-4-8-9(5-6)12-10(13)7(2)11-8/h3-5H,1-2H3,(H,12,13)
• InChI Key： YCLSJAXNBDCZCI-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46